Cas no 1698950-05-8 (5-(thiophen-2-yl)-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine)

5-(Thiophen-2-yl)-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine is a heterocyclic compound featuring a fused imidazo[1,2-a]pyrimidine core substituted with a thiophene moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The compound's rigid bicyclic framework enhances binding affinity in target interactions, while the thiophene group contributes to π-electron delocalization, improving solubility and reactivity. Its synthetic versatility allows for further functionalization, enabling the development of novel bioactive molecules. Suitable for use in medicinal chemistry, this scaffold is particularly relevant in the design of kinase inhibitors and other therapeutic agents. High purity and well-characterized properties ensure reproducibility in research applications.

5-(thiophen-2-yl)-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine structure

1698950-05-8 structure

Product Name:5-(thiophen-2-yl)-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine

CAS No:1698950-05-8

MF:C₁₀H₁₃N₃S

MW:207.295320272446

CID:6451989

PubChem ID:103314779

Update Time:2025-10-29

5-(thiophen-2-yl)-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine Chemical and Physical Properties

Names and Identifiers

- 5-(thiophen-2-yl)-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine
- Imidazo[1,2-a]pyrimidine, 1,2,3,5,6,7-hexahydro-5-(2-thienyl)-
- Inchi： 1S/C10H13N3S/c1-2-9(14-7-1)8-3-4-11-10-12-5-6-13(8)10/h1-2,7-8H,3-6H2,(H,11,12)
- InChI Key： MCVKXBITWZXPED-UHFFFAOYSA-N
- SMILES： C12NCCN1C(C1SC=CC=1)CCN=2

Experimental Properties

Density: 1.45±0.1 g/cm3(Predicted)
Boiling Point: 341.1±52.0 °C(Predicted)
pka: 13.55±0.40(Predicted)

5-(thiophen-2-yl)-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1118717-0.05g	5-(thiophen-2-yl)-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine	1698950-05-8	95%	0.05g	$1008.0	2023-10-27
Enamine	EN300-1118717-0.1g	5-(thiophen-2-yl)-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine	1698950-05-8	95%	0.1g	$1056.0	2023-10-27
Enamine	EN300-1118717-0.25g	5-(thiophen-2-yl)-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine	1698950-05-8	95%	0.25g	$1104.0	2023-10-27
Enamine	EN300-1118717-0.5g	5-(thiophen-2-yl)-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine	1698950-05-8	95%	0.5g	$1152.0	2023-10-27
Enamine	EN300-1118717-1.0g	5-(thiophen-2-yl)-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine	1698950-05-8		1g	$1543.0	2023-06-09
Enamine	EN300-1118717-2.5g	5-(thiophen-2-yl)-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine	1698950-05-8	95%	2.5g	$2351.0	2023-10-27
Enamine	EN300-1118717-5.0g	5-(thiophen-2-yl)-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine	1698950-05-8		5g	$4475.0	2023-06-09
Enamine	EN300-1118717-10.0g	5-(thiophen-2-yl)-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine	1698950-05-8		10g	$6635.0	2023-06-09
Enamine	EN300-1118717-1g	5-(thiophen-2-yl)-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine	1698950-05-8	95%	1g	$1200.0	2023-10-27
Enamine	EN300-1118717-5g	5-(thiophen-2-yl)-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine	1698950-05-8	95%	5g	$3479.0	2023-10-27

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Additional information on 5-(thiophen-2-yl)-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine

5-(Thiophen-2-yl)-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine: A Comprehensive Overview

The compound 5-(thiophen-2-yl)-imidazo[1,2-a]pyrimidine, with the CAS number 1698950-05-8, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader class of imidazo[1,2-a]pyrimidines, which are known for their unique structural properties and potential applications in drug discovery. The presence of a thiophene ring at the 5-position introduces additional electronic and steric effects that can influence the compound's reactivity and biological activity.

Recent studies have highlighted the potential of imidazo[1,2-a]pyrimidine derivatives as scaffolds for developing novel therapeutic agents. For instance, researchers have explored the ability of these compounds to modulate various cellular pathways involved in inflammation and cancer. The thiophene moiety in 5-(thiophen-2-yl)-imidazo[1,2-a]pyrimidine has been shown to enhance the compound's stability and bioavailability, making it a promising candidate for further preclinical testing.

In terms of synthesis, the preparation of 5-(thiophen-2-yl)-imidazo[1,2-a]pyrimidine typically involves a multi-step process that includes condensation reactions and cyclization. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields. This approach not only simplifies the synthesis but also aligns with green chemistry principles by reducing energy consumption and waste generation.

The structural versatility of imidazo[1,2-a]pyrimidines has led to their exploration in various applications beyond pharmacology. For example, these compounds have been investigated as potential candidates for optoelectronic materials due to their conjugated π-systems. The incorporation of a thiophene ring in 5-(thiophen-2-yl)-imidazo[1,2-a]pyrimidine further enhances its electronic properties, making it suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices.

From a biological standpoint, recent research has focused on evaluating the anti-inflammatory and anti-cancer properties of 5-(thiophen-2-yl)-imidazo[1,2-a]pyrimidine. In vitro studies have demonstrated its ability to inhibit pro-inflammatory cytokines and induce apoptosis in cancer cells. These findings suggest that the compound could serve as a lead molecule for developing targeted therapies against chronic inflammatory diseases and malignancies.

In conclusion, 5-(thiophen-2-yl)-imidazo[1,2-a]pyrimidine, with its unique structure and diverse functional groups, represents a valuable addition to the arsenal of heterocyclic compounds. Its potential applications span across drug discovery, materials science, and beyond. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both therapeutic development and technological innovations.